Cas no 2229306-48-1 (2-(1-amino-2,2-dimethylcyclopropyl)-4-chlorophenol)

• Product Name: 2-(1-amino-2,2-dimethylcyclopropyl)-4-chlorophenol
• CAS No: 2229306-48-1
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6429897
• PubChem ID: 165882807
• Update Time: 2025-10-15

2-(1-amino-2,2-dimethylcyclopropyl)-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2,2-dimethylcyclopropyl)-4-chlorophenol
• EN300-1981157
• 2229306-48-1

• Inchi： 1S/C11H14ClNO/c1-10(2)6-11(10,13)8-5-7(12)3-4-9(8)14/h3-5,14H,6,13H2,1-2H3
• InChI Key： UADIUEDDJUKATC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CC1(C)C)N)O

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-2,2-dimethylcyclopropyl)-4-chlorophenol

Comprehensive Overview of 2-(1-amino-2,2-dimethylcyclopropyl)-4-chlorophenol (CAS No. 2229306-48-1)

2-(1-amino-2,2-dimethylcyclopropyl)-4-chlorophenol (CAS No. 2229306-48-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a chlorophenol backbone with a 1-amino-2,2-dimethylcyclopropyl substituent, offering distinct chemical properties. Researchers are particularly interested in its potential applications as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for high-purity intermediates like 2-(1-amino-2,2-dimethylcyclopropyl)-4-chlorophenol has surged, driven by advancements in precision medicine and targeted agrochemicals. Its cyclopropylamine moiety is noteworthy for enhancing metabolic stability in bioactive molecules, a topic frequently searched in medicinal chemistry forums. The compound’s chlorophenol segment also contributes to its utility in designing antimicrobial agents, a hot topic given global concerns about antibiotic resistance.

Synthetic routes to CAS 2229306-48-1 often involve stereoselective cyclopropanation and regioselective chlorination, techniques widely discussed in organic synthesis optimization queries. Analytical methods such as HPLC-MS and NMR spectroscopy are critical for quality control, reflecting industry emphasis on batch-to-batch consistency. These aspects make it a recurring subject in patent literature and academic journals focused on heterocyclic chemistry.

From an industrial perspective, scalability of 2-(1-amino-2,2-dimethylcyclopropyl)-4-chlorophenol production is a key challenge addressed in process chemistry studies. Environmental considerations like solvent recovery and catalyst efficiency are frequently raised in ESG (Environmental, Social, and Governance)-driven discussions. The compound’s stability under various pH conditions and thermal profiles is another area of exploration, particularly for formulation scientists.

Emerging applications include its role in bioconjugation strategies for antibody-drug conjugates (ADCs), a trending topic in oncology research. Its amino group allows for facile derivatization, making it valuable in combinatorial chemistry libraries. These attributes align with frequent search queries about next-generation therapeutics and small-molecule probes.

Regulatory compliance for CAS 2229306-48-1 follows REACH and ICH guidelines, with particular attention to impurity profiling—a subject of numerous QA/QC webinars. Storage recommendations typically emphasize anhydrous conditions to preserve the compound’s integrity, a practical consideration often queried by laboratory technicians.

In summary, 2-(1-amino-2,2-dimethylcyclopropyl)-4-chlorophenol represents a versatile scaffold at the intersection of pharmaceutical innovation and agrochemical development. Its multifaceted chemistry continues to inspire research into structure-activity relationships (SAR), molecular modeling, and industrial applications, cementing its relevance in contemporary scientific discourse.